3-ethyl-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C11H14N4O2S2/c1-4-7-8(6(3)17-15-7)9(16)12-10-13-14-11(19-10)18-5-2/h4-5H2,1-3H3,(H,12,13,16)
• InChI Key: MAAXOAPLGXCYJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=NN=C(S2)SCC)C
• Molecular Formula: C11H14N4O2S2
• Molecular Weight: 298.4 g/mol

Description

The compound “3-ethyl-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-5-methyl-4-isoxazolecarboxamide” is a complex organic molecule. It contains several functional groups including an isoxazole ring, a thiadiazole ring, and an amide group. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, compounds with similar structures are often synthesized using coupling reactions. For instance, 5-ethylthio-1H-tetrazole is known to be an efficient activator that activates nucleoside phosphoramidites towards condensation with a nucleoside to form dinucleoside phosphates during oligonucleotide synthesis.

Scientific Research Applications

Corrosion Inhibition Studies

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Oligonucleotide Synthesis

• Description : Ethyl thiotetrazole (ETT), a derivative of this compound, serves as an efficient activator reagent for the synthesis of oligonucleotides. .

Pyrazole Chemistry

• Description : N-unsubstituted 3(5)-aminopyrazoles, structurally related to this compound, exhibit tautomeric behavior and participate in SN2 reactions. .

Mechanism of Action

Target of Action

It is known that similar compounds, such as 5-ethylthio-1h-tetrazole (ett), are used as activators in the synthesis of oligonucleotides . These activators play a crucial role in the formation of dinucleoside phosphates during oligonucleotide synthesis .

Mode of Action

The compound interacts with its targets, likely nucleoside phosphoramidites, to form highly reactive intermediates . These intermediates then undergo condensation with a nucleoside to form dinucleoside phosphates . This process is a key step in the synthesis of oligonucleotides .

Biochemical Pathways

The compound is involved in the biochemical pathway of oligonucleotide synthesis . The formation of dinucleoside phosphates is a critical step in this pathway, leading to the creation of oligonucleotides . These oligonucleotides can then participate in various biological processes, including DNA replication and transcription, RNA processing, and gene regulation.

Pharmacokinetics

Given its use in oligonucleotide synthesis, it is likely that the compound is designed to be stable and reactive under the specific conditions used in these synthetic processes .

Result of Action

The result of the compound’s action is the formation of dinucleoside phosphates, which are key intermediates in the synthesis of oligonucleotides . These oligonucleotides can then be used in various biological and biochemical applications, including genetic engineering, molecular biology research, and therapeutic interventions.

Action Environment

The action of the compound is likely influenced by various environmental factors, including temperature, pH, and the presence of other reactants and catalysts . These factors can affect the efficiency of the compound’s action, its stability, and the yield of the oligonucleotide synthesis process .